Cas no 103038-22-8 (2-Pyrrolidinepropanoic acid, ethyl ester)

• Product Name: 2-Pyrrolidinepropanoic acid, ethyl ester
• CAS No: 103038-22-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 3563132
• PubChem ID: 21600119
• Update Time: 2025-06-29

2-Pyrrolidinepropanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinepropanoic acid, ethyl ester
• 103038-22-8
• SCHEMBL2044063
• ethyl 3-(pyrrolidin-2-yl)propanoate
• Ethyl 2-pyrrolidinepropanoate
• DTXSID201307801
• LTVWMXLVXOBZAL-UHFFFAOYSA-N
• EN300-4287264
• 2-pyrrolidinepropanoic acid ethyl ester

• Inchi： 1S/C9H17NO2/c1-2-12-9(11)6-5-8-4-3-7-10-8/h8,10H,2-7H2,1H3
• InChI Key： LTVWMXLVXOBZAL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1CCCN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Pyrrolidinepropanoic acid, ethyl ester

Comprehensive Overview of 2-Pyrrolidinepropanoic acid, ethyl ester (CAS No. 103038-22-8)

2-Pyrrolidinepropanoic acid, ethyl ester (CAS No. 103038-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This ester derivative, featuring a pyrrolidine ring, is widely studied for its potential applications in drug development, flavoring agents, and as an intermediate in organic synthesis. Its unique molecular structure, combining a propanoic acid backbone with an ethyl ester group, makes it a versatile building block for various chemical transformations.

In recent years, the demand for 2-Pyrrolidinepropanoic acid, ethyl ester has surged due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential to modulate neurotransmitter activity, given the presence of the pyrrolidine moiety, which is a common feature in many CNS-targeting drugs. The compound's ethyl ester group also enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This aligns with the growing trend of optimizing prodrug strategies in modern pharmacology.

The synthesis of 2-Pyrrolidinepropanoic acid, ethyl ester typically involves esterification reactions under controlled conditions. Advanced techniques like microwave-assisted synthesis and green chemistry protocols are increasingly adopted to improve yield and sustainability. These methods resonate with the current focus on eco-friendly chemical processes, a topic frequently searched by professionals in the field. Analytical characterization of this compound often employs NMR spectroscopy and mass spectrometry, ensuring high purity for research applications.

Beyond pharmaceuticals, 2-Pyrrolidinepropanoic acid, ethyl ester finds niche applications in the fragrance industry. Its structural similarity to naturally occurring amino acid derivatives allows it to contribute to complex scent profiles. This dual utility in life sciences and specialty chemicals makes it a compelling subject for interdisciplinary studies. Notably, online discussions frequently explore its compatibility with biodegradable materials, reflecting broader societal interest in sustainable innovation.

Quality control for CAS No. 103038-22-8 adheres to stringent standards, with suppliers emphasizing HPLC-grade purity and detailed certificates of analysis. These practices address the rising demand for traceability in chemical supply chains, a key concern for regulatory compliance. Storage recommendations typically highlight protection from moisture and oxidation, ensuring long-term stability—a detail often queried by laboratory personnel in online forums.

Emerging research directions for 2-Pyrrolidinepropanoic acid, ethyl ester include its exploration in peptide mimetics and enzyme inhibitors. Computational chemistry studies leveraging molecular docking simulations have predicted interesting interactions with biological targets, fueling further experimental investigations. Such findings frequently appear in literature searches related to structure-activity relationships and drug discovery pipelines.

In industrial settings, scalable production of this compound requires optimization of catalytic systems and reaction kinetics. Recent patent analyses reveal innovative approaches to reduce byproduct formation, addressing common challenges in bulk chemical manufacturing. These technical advancements are particularly relevant to professionals searching for process intensification methodologies.

The global market for 2-Pyrrolidinepropanoic acid, ethyl ester reflects regional variations in research focus, with North America and Europe leading in pharmaceutical applications, while Asia shows growing demand for fine chemical intermediates. Market analysis reports often highlight its position within the broader heterocyclic compounds sector, a category receiving increasing investment in specialty chemicals.

Safety assessments of CAS No. 103038-22-8 emphasize standard laboratory precautions, with material safety data sheets providing guidance on personal protective equipment and waste disposal. These protocols align with industry-wide movements toward enhanced laboratory safety culture, a frequently discussed topic in professional networks and continuing education programs.

Future prospects for this compound may involve its integration into combinatorial chemistry libraries or high-throughput screening platforms. Such applications capitalize on its structural diversity potential, a characteristic highly valued in modern medicinal chemistry workflows. These developments are closely monitored by researchers investigating lead compound optimization strategies.